Cas no 86445-22-9 (Auxinole)

• Product Name: Auxinole
• CAS No: 86445-22-9
• MF: C₂₀H₁₉NO₃
• MW: 321.369765520096
• CID: 4661922
• PubChem ID: 13077496
• Update Time: 2024-12-09

Auxinole Chemical and Physical Properties

Names and Identifiers

• Auxinole
• 1H-Indole-3-acetic acid, α-[2-(2,4-dimethylphenyl)-2-oxoethyl]-
• 4-(2,4-Dimethylphenyl)-2-(1H-indol-3-yl)-4-oxobutanoic acid
• Inhibitor,inhibit,Auxinole
• α-[2-(2,4-Dimethylphenyl)-2-oxoethyl]-1H-indole-3-acetic acid (ACI)
• CS-0040871
• AKOS040741185
• BS-45814
• 86445-22-9
• HY-111444
• alpha-[2-(2,4-Dimethylphenyl)-2-oxoethyl]-1H-Indole-3-acetic Acid;
• E85692
• EX-A6917
• DA-50817

• Inchi： 1S/C20H19NO3/c1-12-7-8-14(13(2)9-12)19(22)10-16(20(23)24)17-11-21-18-6-4-3-5-15(17)18/h3-9,11,16,21H,10H2,1-2H3,(H,23,24)
• InChI Key： HGUYAIJBXSQXGV-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C1C(C)=CC(C)=CC=1)=O)C1C2C(=CC=CC=2)NC=1)O

Computed Properties

• Exact Mass: 321.13649347g/mol
• Monoisotopic Mass: 321.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 586.9±50.0 °C at 760 mmHg
• Flash Point: 308.8±30.1 °C
• Solubility: biological extracorporealIn Vitro:DMSOsolubility≥ 125 mg/mL(388.96 mM)Ethanol : 12.5 mg/mL(38.90 mM;Need ultrasonic)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Auxinole Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives